Cas no 126972-53-0 (2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester)

2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester structure
126972-53-0 structure
Product Name:2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester
CAS No:126972-53-0
MF:C7H9NO4
MW:171.150662183762
CID:103285
PubChem ID:14470378
Update Time:2025-04-18

2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Oxazine-3(4H)-carboxylicacid, 2-oxo-, ethyl ester
    • 2H-1,3-Oxazine-3(4H)-carboxylic acid, 2-oxo-, ethyl ester
    • 126972-53-0
    • ethyl 2-oxo-4H-1,3-oxazine-3-carboxylate
    • 2-keto-4H-1,3-oxazine-3-carboxylic acid ethyl ester
    • 2-oxo-3,4-dihydro-[1,3]oxazine-3-carboxylic acid ethyl ester
    • Inchi: 1S/C7H9NO4/c1-2-11-6(9)8-4-3-5-12-7(8)10/h3,5H,2,4H2,1H3
    • InChI Key: UQXDNQUBRSEZNR-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C(=O)OC=CC1)=O

Computed Properties

  • Exact Mass: 171.05315777g/mol
  • Monoisotopic Mass: 171.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.8Ų
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